Cas no 254746-40-2 (methyl 4-bromo-3-(hydroxymethyl)benzoate)

• Product Name: methyl 4-bromo-3-(hydroxymethyl)benzoate
• CAS No: 254746-40-2
• MF: C₉H₉BrO₃
• MW: 245.069962263107
• MDL: MFCD15527255
• CID: 2101497
• PubChem ID: 22574933
• Update Time: 2025-04-21

methyl 4-bromo-3-(hydroxymethyl)benzoate Chemical and Physical Properties

Names and Identifiers

• methyl 4-bromo-3-(hydroxymethyl)benzoate
• YOIIBAQYFWZDPX-UHFFFAOYSA-N
• MFCD15527255
• CS-16410
• SCHEMBL2310555
• EN300-2942832
• METHYL4-BROMO-3-(HYDROXYMETHYL)BENZOATE
• CS-0097067
• DA-07640
• D75829
• 254746-40-2
• AKOS027441631
• 849-462-2

• MDL： MFCD15527255
• Inchi： 1S/C9H9BrO3/c1-13-9(12)6-2-3-8(10)7(4-6)5-11/h2-4,11H,5H2,1H3
• InChI Key： YOIIBAQYFWZDPX-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(=O)OC)C=C1CO

Computed Properties

• Exact Mass: 243.97351g/mol
• Monoisotopic Mass: 243.97351g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 46.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters